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Compound of Interest

Compound Name: Propyl isocyanate

Cat. No.: B093283

An In-depth Technical Guide to Propyl Isocyanate Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Propyl isocyanate (CAS No: 110-78-1) is a highly reactive organic compound utilized as an
intermediate in the synthesis of various chemicals, including pesticides like Iprodione.[1] Its
isocyanate functional group makes it a valuable reagent, but also imparts significant hazardous
properties.[1] This guide provides a comprehensive overview of the safety and handling
precautions necessary for the laboratory use of propyl isocyanate, focusing on hazard
mitigation, emergency response, and proper disposal. Adherence to these protocols is critical
to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Classification

Propyl isocyanate is a hazardous substance that presents multiple risks, including high
flammability, acute toxicity, corrosivity, and the potential for sensitization.[2][3] It is desighated
as a Poison Inhalation Hazard by the Department of Transportation (DOT).[4] The compound
reacts violently with water, which can lead to the release of toxic gases and dangerous
pressure buildup in sealed containers.[1][2][5]

GHS Hazard Classification:

o Flammable liquids: Category 2 (H225: Highly Flammable liquid and vapor)[6][7]
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o Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[3][6]
o Acute Toxicity, Dermal: Category 4 (H312: Harmful in contact with skin)[6]
o Acute Toxicity, Inhalation: Category 1 (Fatal if inhaled)[3]

o Skin Corrosion/Irritation: Category 1/2 (Causes severe skin burns and eye damage / Causes
skin irritation)[3][6]

o Serious Eye Damage/Eye Irritation: Category 1 (H318: Causes serious eye damage)[3][6][7]

o Respiratory Sensitization: Category 1 (May cause allergy or asthma symptoms or breathing
difficulties if inhaled)[3][7]

o Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[3][6]
o Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[3][7]

Physical and Chemical Properties

The physical and chemical properties of propyl isocyanate necessitate careful handling,
particularly its low flash point and high vapor pressure, which contribute to its flammability and
inhalation hazards.
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Property Value References
CAS Number 110-78-1 [11[7]
Molecular Formula CsH7NO [1][6]
Molecular Weight 85.10 g/mol [61[7]
Appearance Colorless to yellow liquid [11[3114]
Odor Pungent, sharp [3][4][6]
Boiling Point 83-84 °C (181.4-183.2 °F) [11[3]

Melting Point <-30 °C (-22 °F) [11[3]

Flash Point -1 °C (30.2 °F) [3]

Density 0.908 g/mL at 25°C [1]

Vapor Pressure

83.9 mmHg at 25°C

[1]

Water Reactivity

Reacts with water to produce

toxic vapor

[1](51(6]

Safe Handling and Storage

Strict protocols for handling and storage are essential to minimize exposure and prevent

hazardous incidents.

Engineering Controls

» All work with propyl isocyanate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3][4]

o Operations should be enclosed where possible.[4]

» Emergency eyewash fountains and safety showers must be readily accessible in the

immediate work area.[3][4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3]

© 2025 BenchChem. All rights reserved. 3/12

Tech Support


https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p53373
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isocyanate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p53373
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isocyanate
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://cameochemicals.noaa.gov/chemical/4363
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isocyanate
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure through inhalation, skin, and

eye contact.

Hazard Assessment

Eye Hazard

Required Personal Protective Equipment

Chemical Safety Goggles

(Severe Damage)

& Face Shield

Fire Hazard

(Highly Flammable)

Skin Hazard

& Chemical Apron

Flame-Resistant Lab Coat

Chemical-Resistant Gloves

(Corrosive, Sensitizer)

Inhalation Hazard

(e.g., Butyl rubber, Viton)

(Fatal, Sensitizer)

Full-face Respirator
(NIOSH-approved, Type ABEK filter)

Click to download full resolution via product page

Caption: PPE selection logic for handling propyl isocyanate.

Storage Requirements

« Store in tightly closed containers in a cool, dry, and well-ventilated area.[3][4]

+ Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

« Store under an inert atmosphere, such as nitrogen, to prevent reactions with moisture.[3]

+ [solate from incompatible materials, including acids, bases, alcohols, amines, and strong

oxidizing agents.[1][3][5]

e Ground and bond all containers and transfer equipment to prevent static discharge.[3][4]
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Emergency Procedures

Immediate and appropriate response to emergencies is crucial to mitigate harm.

First Aid Measures

Effects of exposure may be delayed; victims should be kept under observation.[6] Medical
personnel must be aware of the material involved and take precautions.[6]
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Exposure Route First Aid Protocol References

Move the person to fresh air. If
breathing is difficult, administer
oxygen. If breathing has
stopped, provide artificial

Inhalation respiration using a proper [2][6]
respiratory medical device; DO
NOT use mouth-to-mouth
resuscitation. Seek immediate

medical attention.

Immediately remove all
contaminated clothing and
shoes. Flush skin with running
Skin Contact water for at least 15-20 [2][41[6]
minutes. For severe burns,
seek immediate medical

attention.

Immediately flush eyes with
large amounts of running water
for at least 15-30 minutes,
occasionally lifting the upper
Eye Contact ) [2][41[6]
and lower eyelids. Remove
contact lenses if it can be done
safely. Seek immediate

medical attention.

DO NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [2][3]

immediate medical attention.

Fire Fighting Measures

o Hazards: Propyl isocyanate is highly flammable and its vapor can travel a considerable
distance to an ignition source and flash back.[2][4] Containers may explode when heated or
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contaminated with water.[4][5] Fires will produce poisonous gases, including hydrogen
cyanide and nitrogen oxides.[2][4]

o Suitable Extinguishing Media: Use carbon dioxide (COz2), dry chemical powder, or alcohol-
resistant foam.[4][5]

o Unsuitable Media: Do not use a solid stream of water, as it can react with the isocyanate and
spread the fire.[2]

e Procedure: Move undamaged containers from the fire area if it is safe to do so. Use water
spray or fog to cool fire-exposed containers.[2][5]

Experimental Protocol: Spill Decontamination

This protocol details the steps for cleaning a minor laboratory spill (<100 mL). For major spills,
evacuate the area and contact emergency services immediately.[4][8]

Objective

To safely neutralize and decontaminate a minor spill of propyl isocyanate, minimizing
personnel exposure and environmental contamination.

Materials

o Appropriate PPE (See Section 3)

 Inert absorbent material (e.g., vermiculite, sand, activated charcoal). DO NOT use
combustible materials like sawdust.[4][9]

o Decontamination solution (see preparation below)
e Open-top, labeled waste container. DO NOT use a sealed container.[8][10]

e Non-sparking tools (e.qg., plastic scoop or shovel).[2][4]

Decontamination Solution Preparation

Prepare one of the following solutions. For the ammonia-based solution, ensure adequate
ventilation.[8][10]
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e Formula 1: 5-10% Sodium Carbonate, 0.2-2% liquid detergent, and 88-95% water.[8][10]

e Formula 2: 3-8% Concentrated Ammonia, 0.2-2% liquid detergent, and 90-97% water.[8][10]

Spill Cleanup Workflow
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Spill Detected

Evacuate & Isolate Area
(min. 50 meters)

Don Full PPE

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Mixture into
OPEN-TOP Container

Apply Decontamination
Solution to Spill Area

Slowly Add Decontamination
Solution to Waste Container

Move Waste to Ventilated Area
(Let stand for 24-72 hrs)

Seal & Dispose of Waste
via Hazmat Contractor

Cleanup Complete

Click to download full resolution via product page

Caption: Emergency response workflow for a propyl isocyanate spill.
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Procedure

e Immediate Response: Alert personnel and evacuate the immediate area. Isolate the spill
area for at least 50 meters in all directions.[5]

o Preparation: Don the appropriate full PPE. Eliminate all ignition sources (flames, sparks, hot
surfaces).[4][5]

o Containment: Cover the spill with a dry, inert absorbent material.[4][9]

o Collection: Using non-sparking tools, carefully shovel the absorbed material into a labeled,
open-top container. Fill the container no more than halfway to allow for gas expansion.[2][10]

e Decontamination:

o Apply a decontamination solution to the spill surface, allow it to react for at least 10
minutes, and then wipe clean.[10]

o Slowly and carefully add the decontamination solution to the waste container. Be aware
that this will generate heat and carbon dioxide gas.[5][8]

o Waste Neutralization: Move the open container to a safe, well-ventilated area (e.g., a fume
hood) and let it stand for 24-72 hours to ensure the reaction is complete. The evolution of
CO:z gas requires that the container is not sealed to prevent rupture.[2][8][10]

Waste Disposal

All propyl isocyanate waste, including contaminated absorbents and PPE, is considered
hazardous waste.[4]

o Neutralized waste material from spills must be collected by a licensed hazardous waste
disposal contractor.[8]

o Never dispose of propyl isocyanate down the drain or with general laboratory waste.[2]

o Follow all federal, state, and local regulations for hazardous waste disposal.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Propyl isocyanate safety and handling precautions in
the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093283#propyl-isocyanate-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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